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Compound of Interest

Compound Name: 3-(Dimethylamino)benzonitrile

Cat. No.: B1335917 Get Quote

An In-depth Technical Guide to 3-(Dimethylamino)benzonitrile

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, and synthesis of 3-(Dimethylamino)benzonitrile, tailored for researchers,

scientists, and professionals in drug development.

Molecular Structure and Nomenclature
3-(Dimethylamino)benzonitrile is an organic compound featuring a benzene ring substituted

with a dimethylamino group at the third position and a nitrile group at the first position.

IUPAC Name: 3-(dimethylamino)benzonitrile[1]

Synonyms: 3-(Dimethylamino)benzonitrile, benzonitrile, 3-(dimethylamino)-[2]

Molecular Formula: C₉H₁₀N₂[2][3]

Canonical SMILES: CN(C)C1=CC=CC(=C1)C#N[1][4]

InChI: InChI=1S/C9H10N2/c1-11(2)9-5-3-4-8(6-9)7-10/h3-6H,1-2H3[1][2][3]

InChIKey: FEOIEIQLXALHPJ-UHFFFAOYSA-N[1]

Below is a diagram illustrating the molecular structure of 3-(Dimethylamino)benzonitrile.
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Molecular Structure of 3-(Dimethylamino)benzonitrile
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Molecular structure of 3-(Dimethylamino)benzonitrile.

Physicochemical Properties
A summary of the key physicochemical properties of 3-(Dimethylamino)benzonitrile is

presented in the table below.
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Property Value Source

Molecular Weight 146.19 g/mol [3][5]

CAS Number 38803-30-4 [1][2][3]

Appearance
Light yellow to brown solid

(<27°C), Liquid (>27°C)
[5]

Melting Point 27 °C [5]

Boiling Point 148-149 °C at 14 Torr [5]

Density 1.04 ± 0.1 g/cm³ (Predicted) [2][5]

pKa 3.02 ± 0.10 (Predicted) [5]

Flash Point 104.1 °C [2]

Refractive Index 1.55 [2]

Vapor Pressure 0.0173 mmHg at 25°C [2]

Experimental Protocols
Synthesis of 3-(Dimethylamino)benzonitrile
A common laboratory-scale synthesis of 3-(Dimethylamino)benzonitrile involves the reductive

amination of m-aminobenzonitrile with formaldehyde.[5]

Materials:

m-Aminobenzonitrile (1.0 g, 8.5 mmol)

Formaldehyde (2.1 g, 69.0 mmol)

Sodium cyanoborohydride (2.7 g, 42.5 mmol)

Acetonitrile (20 mL)

Acetic acid (100 mL)
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Potassium hydroxide solution (1N, 100 mL)

Ethyl acetate (2 x 100 mL)

Saturated saline solution (80 mL)

Anhydrous sodium sulfate

Silica gel for column chromatography

Petroleum ether/ethyl acetate (10:1) as eluent

Procedure:

To a solution of m-aminobenzonitrile and formaldehyde in acetonitrile, add sodium

cyanoborohydride.[5]

Stir the reaction mixture at room temperature for 2 hours.[5]

Adjust the pH to 7 by adding acetic acid and continue stirring for an additional 2 hours.[5]

Add potassium hydroxide solution and extract the mixture with ethyl acetate.[5]

Combine the organic layers, wash with saturated saline, and dry over anhydrous sodium

sulfate.[5]

Concentrate the solution under reduced pressure.[5]

Purify the residue by silica gel column chromatography using a petroleum ether/ethyl acetate

(10:1) mixture as the eluent to yield 3-(dimethylamino)benzonitrile as a colorless oil.[5]

The following diagram illustrates the workflow for the synthesis of 3-
(Dimethylamino)benzonitrile.
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Synthesis Workflow of 3-(Dimethylamino)benzonitrile

Start: m-Aminobenzonitrile, Formaldehyde, Acetonitrile

Add Sodium Cyanoborohydride

Stir at Room Temperature (2 hours)

Adjust pH to 7 with Acetic Acid
Stir for 2 hours

Add 1N KOH Solution

Extract with Ethyl Acetate

Wash with Saline & Dry over Na₂SO₄

Concentrate under Reduced Pressure

Purify by Silica Gel Column Chromatography

End Product: 3-(Dimethylamino)benzonitrile

Click to download full resolution via product page

Synthesis workflow for 3-(Dimethylamino)benzonitrile.
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Safety and Handling
3-(Dimethylamino)benzonitrile is classified as harmful if swallowed and may cause an

allergic skin reaction.[1] Appropriate personal protective equipment, including gloves and safety

glasses, should be worn when handling this compound. Work should be conducted in a well-

ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet

(SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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